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Compound of Interest

Compound Name: 2,5-Dibromotoluene

Cat. No.: B165575

FOR IMMEDIATE USE BY RESEARCHERS, SCIENTISTS, AND DRUG DEVELOPMENT
PROFESSIONALS

This document provides critical safety protocols and logistical plans for the handling and
disposal of 2,5-Dibromotoluene (CAS No. 615-59-8). The following procedures are designed
to minimize risk and ensure a safe laboratory environment.

Hazard Identification and Immediate Precautions

2,5-Dibromotoluene is a hazardous chemical that requires careful handling. It is classified as
a skin and eye irritant and may cause respiratory irritation.[1] All personnel must be familiar with
the hazards and strictly adhere to the safety procedures outlined below.

Key Hazards:

 Skin Irritation: Causes skin irritation.[1]

o Eye Irritation: Causes serious eye irritation.[1]

o Respiratory Irritation: May cause respiratory irritation.[1]

Personal Protective Equipment (PPE)

The selection and proper use of PPE are paramount to ensure the safety of laboratory
personnel. The following table summarizes the required PPE for handling 2,5-
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Dibromotoluene.

PPE Category

Specification

Rationale

Hand Protection

Chemically resistant gloves
(Nitrile, Neoprene, or Butyl

Rubber recommended).

To prevent skin contact and
irritation. While specific
breakthrough times for 2,5-
Dibromotoluene are not readily
available, halogenated
aromatic hydrocarbons can
penetrate some glove
materials. Regularly inspect
gloves for any signs of
degradation or perforation and
replace them immediately if

compromised.

Eye and Face Protection

Chemical safety goggles and a

face shield.

To protect against splashes
and vapors that can cause

serious eye irritation.

Skin and Body Protection

A flame-resistant lab coat. For
tasks with a higher risk of
splashing, a chemically
resistant apron over the lab

coat is recommended.

To protect the skin from

accidental contact.

Respiratory Protection

Use in a well-ventilated area,
preferably within a chemical
fume hood. If engineering
controls are not sufficient to
maintain exposure below
acceptable limits, a NIOSH-
approved respirator with an
organic vapor cartridge is

required.

To prevent inhalation of vapors
that can cause respiratory tract

irritation.

Operational Plan for Handling
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A systematic approach to handling 2,5-Dibromotoluene is crucial for minimizing exposure and

ensuring safety.

Engineering Controls

Ventilation: All work with 2,5-Dibromotoluene must be conducted in a well-ventilated area.

Chemical Fume Hood: For procedures that may generate vapors or aerosols, a certified
chemical fume hood is mandatory.

Eyewash Stations and Safety Showers: Ensure that a fully functional and regularly tested
emergency eyewash station and safety shower are readily accessible within a 10-second
travel distance (approximately 55 feet) from the work area. The path to this equipment must
be unobstructed.

Standard Handling Procedure

Preparation: Before handling, ensure all necessary PPE is donned correctly. Prepare the
work area by covering surfaces with absorbent, disposable bench paper.

Dispensing: When transferring or dispensing the chemical, do so slowly and carefully to
avoid splashing. Use appropriate tools such as a pipette with a bulb or a graduated cylinder.

Heating: If heating is required, use a well-controlled heating mantle or water bath. Avoid
open flames.

Post-Handling: After handling, thoroughly wash hands and any exposed skin with soap and
water. Decontaminate all work surfaces.

Emergency Procedures

In the event of an accidental exposure or spill, immediate and appropriate action is critical.

Exposure Response
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Exposure Route Immediate Action

Immediately wash the affected area with
copious amounts of soap and water for at least

Skin Contact 15 minutes. Remove contaminated clothing
while under the safety shower. If irritation

persists, seek medical attention.

Immediately flush eyes with a continuous

stream of water for at least 15 minutes at an

emergency eyewash station. Hold the eyelids
Eye Contact o

open to ensure complete irrigation of the eye

and eyelid surfaces. Seek immediate medical

attention.

Move the affected person to fresh air

immediately. If breathing is difficult or has

Inhalation ) o o
stopped, provide artificial respiration. Seek
immediate medical attention.
Do NOT induce vomiting. If the person is
) conscious and alert, rinse their mouth with water
Ingestion

and have them drink 2-4 cupfuls of water. Seek

immediate medical attention.

Spill Response

o Evacuate: Immediately alert others in the vicinity and evacuate the area if the spill is large or
in a poorly ventilated space.

o Ventilate: Increase ventilation to the area.

o Contain: For small spills, contain the liquid with an inert absorbent material such as
vermiculite, dry sand, or earth. Do not use combustible materials like paper towels to absorb
the initial spill.

o Neutralize/Absorb: Once contained, cover the spill with an absorbent material.
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o Collect: Carefully collect the absorbed material and any contaminated items into a
designated, labeled, and sealed container for hazardous waste disposal.

o Decontaminate: Clean the spill area with a suitable solvent, followed by soap and water.

Disposal Plan

Proper disposal of 2,5-Dibromotoluene and associated waste is essential to prevent
environmental contamination and comply with regulations.

Waste Segregation and Collection

o Halogenated Organic Waste: All liquid waste containing 2,5-Dibromotoluene must be
collected in a clearly labeled, leak-proof container designated for "Halogenated Organic
Waste."

« Contaminated Solids: All solid waste, including contaminated gloves, bench paper, and
absorbent materials, must be collected in a separate, labeled, and sealed container for
"Contaminated Solid Waste."

o Empty Containers: "RCRA empty" containers (those that have been triple-rinsed) can be
disposed of as non-hazardous waste. The rinsate from cleaning the containers must be
collected as halogenated organic waste.

Step-by-Step Disposal Procedure

o Waste Collection: During your experiment, collect all waste streams in their designated,
labeled containers.

o Container Management: Keep waste containers closed when not in use. Do not overfill
containers; fill to a maximum of 80% capacity to allow for vapor expansion.

o Storage: Store waste containers in a designated, well-ventilated, and secondary containment
area away from incompatible materials.

o Disposal Request: When waste containers are ready for disposal, follow your institution's
hazardous waste disposal procedures. This typically involves completing a hazardous waste
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pickup request form and scheduling a pickup with the Environmental Health and Safety
(EHS) department.

Quantitative Data Summary

The following table summarizes key quantitative data for 2,5-Dibromotoluene.

Property Value

CAS Number 615-59-8

Molecular Formula C7HeBr2

Molecular Weight 249.93 g/mol

Appearance Colorless to pale yellow liquid
Melting Point 5-6 °C

Boiling Point 236 °C at 760 mmHg

Density 1.815 g/mL at 25 °C

Flash Point 110°C

Insoluble in water. Sparingly soluble in

Solubility chloroform and slightly soluble in ethyl acetate.

[2]

Vapor Pressure 0.074 mmHg at 25 °C

Visualized Workflows

To further clarify the procedural steps, the following diagrams illustrate the key workflows for
handling and emergency response.
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Caption: Standard workflow for handling 2,5-Dibromotoluene.

© 2025 BenchChem. All rights reserved. 7/10 Tech Support


https://www.benchchem.com/product/b165575?utm_src=pdf-body-img
https://www.benchchem.com/product/b165575?utm_src=pdf-body
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/product/b165575?utm_src=pdf-header-pricing
https://www.benchchem.com/contactus?utm_src=pdf-footer

BENG“E Safety Operating Guide

Check Availability & Pricing

Evacuate Area

:

Increase Ventilation

:

Contain Spill with Inert Material

:

Absorb Spill

:

Collect Waste

:

Decontaminate Spill Area

Dispose of as Hazardous Waste

Click to download full resolution via product page

Caption: Step-by-step procedure for responding to a 2,5-Dibromotoluene spill.
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUQO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote

BenchChem contact

Address: 3281 E Guasti Rd
Our mission is to be the trusted global source of ress uasti

essential and advanced chemicals, empowering Ontario, CA 91761, United States

scientists and researchers to drive progress in science Phone: (601) 213-4426

and industry. Email: info@benchchem.com
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